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Compound of Interest

Compound Name: N-Boc-4-piperidineethanol

Cat. No.: B155403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, operational, and disposal information for handling N-Boc-
4-piperidineethanol (CAS RN: 89151-44-0). The following procedures are based on best

practices and data from safety data sheets (SDS) of structurally similar compounds, as a

specific SDS for N-Boc-4-piperidineethanol was not available. Therefore, this guidance

should be used in conjunction with a thorough risk assessment conducted by qualified

personnel.

Immediate Safety and Handling Precautions
Safe handling of N-Boc-4-piperidineethanol requires strict adherence to laboratory safety

protocols to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling N-Boc-4-piperidineethanol[1][2]:
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A NIOSH-approved

N95 dust mask may be used if

handling generates dust or

aerosols[2].

Minimizes inhalation of

airborne particles.

Engineering Controls
Control Measure Description

Ventilation
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eyewash and Safety Shower
Ensure easy access to a functioning eyewash

station and safety shower.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Read and understand this safety guide and any available safety information.
Ensure the work area is clean and uncluttered.
Verify that all necessary PPE is available and in good condition.
Confirm that the chemical fume hood is functioning correctly.

2. Handling:

Don the appropriate PPE before handling the chemical.
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Carefully open the container to avoid splashing or generating dust.
Weigh or measure the required amount of N-Boc-4-piperidineethanol within the fume hood.
Avoid direct contact with skin, eyes, and clothing.
Keep the container tightly closed when not in use.

3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Keep away from incompatible materials such as strong oxidizing agents and strong acids.

4. Spills:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).
Collect the absorbed material into a suitable container for disposal.
Clean the spill area thoroughly.
For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of N-Boc-4-piperidineethanol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification:

N-Boc-4-piperidineethanol waste should be considered chemical waste.
Any materials contaminated with this chemical (e.g., gloves, absorbent materials) should
also be treated as chemical waste.

2. Waste Segregation and Collection:

Collect waste in a designated, properly labeled, and sealed container.
Do not mix with other incompatible waste streams.

3. Disposal Route:

Dispose of chemical waste through a licensed professional waste disposal service.
Follow all federal, state, and local environmental regulations.
Do not dispose of down the drain.
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First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₂H₂₃NO₃[1]

Molecular Weight 229.32 g/mol [1]

Boiling Point 120-150 °C at 0.5 mmHg[1]

Density 1.043 g/mL at 25 °C[1]
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Caption: Workflow for handling N-Boc-4-piperidineethanol.
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Waste Collection

Disposal Route
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Caption: Disposal plan for N-Boc-4-piperidineethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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